Cas no 19799-43-0 (2,5-Thiophenedicarboxylic acid, 3,4-bis(4-chlorophenyl)-)

• Product Name: 2,5-Thiophenedicarboxylic acid, 3,4-bis(4-chlorophenyl)-
• CAS No: 19799-43-0
• MF: C₁₈H₁₀Cl₂O₄S
• MW: 393.240602016449
• CID: 1389896
• Update Time: 2024-08-16

2,5-Thiophenedicarboxylic acid, 3,4-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3,4-bis(4-chlorophenyl)-

• Inchi： 1S/C18H10Cl2O4S/c19-11-5-1-9(2-6-11)13-14(10-3-7-12(20)8-4-10)16(18(23)24)25-15(13)17(21)22/h1-8H,(H,21,22)(H,23,24)
• InChI Key： HVUWOKIRBGYCKJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C(O)=O)=C(C2=CC=C(Cl)C=C2)C=1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 391.9678

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• Melting Point: 299-300 °C
• Boiling Point: 473.9±45.0 °C(Predicted)
• PSA: 74.6
• pka: 2.50±0.10(Predicted)